Cas no 54338-43-1 ( )

  structure
  structure
Product Name: 
CAS No:54338-43-1
MF:C9H9N3O5
MW:239.184861898422
CID:940750
PubChem ID:302878
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • Propionsaeure-(3,5-dinitro-anilid); AC1L71HV; propionic acid-(3,5-dinitro-anilide); 3,5-Dinitro-N-propionyl-anilin; NSC190619; 3',5'-Dinitro-propionanilid; 3',5'-dinitropropionanilide;
    • 54338-43-1
    • NSC-190619
    • N-(3,5-dinitrophenyl)propanamide
    • DTXSID90307277
    • NSC190619
    •  
    • Inchi: 1S/C9H9N3O5/c1-2-9(13)10-6-3-7(11(14)15)5-8(4-6)12(16)17/h3-5H,2H2,1H3,(H,10,13)
    • InChI Key: GLTFQIXQKGAJST-UHFFFAOYSA-N
    • SMILES: O=C(CC)NC1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 239.05427
  • Monoisotopic Mass: 239.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Density: 1.47
  • Boiling Point: 426.6°C at 760 mmHg
  • Flash Point: 211.8°C
  • Refractive Index: 1.634
  • PSA: 115.38

  Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited